CID 78062185

• Molecular Formula: CeGa2
• Molecular Weight: 279.56 g/mol
• InChI: InChI=1S/Ce.2Ga
• InChI Key: SAEHPUMMUZPSMC-UHFFFAOYSA-N
• Canonical SMILES: [Ga].[Ga].[Ce]

Description

Compound “CID 78062185” is a chemical entity registered in the PubChem database. It is known for its unique properties and potential applications in various scientific fields. This compound has garnered attention due to its distinctive chemical structure and reactivity, making it a subject of interest for researchers in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 78062185” involves a series of chemical reactions that require precise conditions. The synthetic route typically includes the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of the final compound.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and the use of catalysts to facilitate the reactions.

Purification: After the reactions are complete, the product is purified using techniques such as chromatography to ensure the desired compound is obtained in high purity.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up to meet demand. This involves optimizing the synthetic route for large-scale production, ensuring cost-effectiveness, and maintaining high yield and purity. Industrial methods may include continuous flow reactors and automated systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions: Compound “CID 78062185” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The compound can also undergo reduction, where it gains electrons or hydrogen atoms.

Substitution: In substitution reactions, one functional group in the compound is replaced by another, leading to the formation of new derivatives.

Common Reagents and Conditions:

Oxidation Reagents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction Reagents: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution Reagents: Various halogens and nucleophiles are employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

Compound “CID 78062185” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the development of new compounds.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its role as a biochemical probe.

Medicine: Researchers investigate its potential therapeutic applications, such as its use in drug development and as a diagnostic tool.

Industry: It finds applications in the development of new materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of compound “CID 78062185” involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Compound A: Shares a similar core structure but differs in functional groups, leading to different reactivity and applications.

Compound B: Has a similar molecular weight and size but exhibits distinct chemical properties due to variations in its molecular structure.

Compound C: Another related compound with comparable biological activities but differing in its mechanism of action.

Uniqueness: Compound “CID 78062185” stands out due to its unique combination of chemical properties, reactivity, and potential applications. Its distinct structure allows it to participate in a wide range of chemical reactions and makes it a valuable tool in various scientific fields.